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Compound of Interest

Phe-Met-Arg-Phe Like Peptide,
Compound Name:
Snail Helix aspersa

Cat. No.: B549703

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of FMRFamide (Phe-Met-Arg-
Phe-NH2) and FMRFamide-related peptide (FaRP) signaling pathways, with a focus on key
invertebrate phyla: Mollusca, Arthropoda, and Nematoda. We present quantitative data on
receptor-ligand interactions, detail the downstream signaling cascades, and provide
established experimental protocols to facilitate further research in this critical area of
neuroendocrinology.

Quantitative Comparison of FMRFamide Signaling
Components

The following tables summarize the known quantitative data for FMRFamide receptors and
their ligands across the three major invertebrate phyla. This data is essential for understanding
the affinity and potency of these signaling molecules and for designing targeted therapeutic
interventions.

Table 1: Receptor Binding Affinities (Kd) and Densities
(Bmax)
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Table 2: Ligand Potency (EC50/IC50) at FMRFamide

Receptors
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Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the known

FMRFamide signaling pathways in molluscs, arthropods, and nematodes. These visualizations

provide a clear overview of the molecular interactions from receptor activation to cellular

response.
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Molluscan FMRFamide Signaling

In molluscs, FMRFamide and related peptides can activate both G-protein coupled receptors
(GPCRSs) and, in some cases, ionotropic receptors (FaNaCs). GPCR activation can lead to the
modulation of second messengers like cAMP and intracellular calcium, influencing neuronal
activity and muscle contraction.[5][6]
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FMRFamide signaling pathways in molluscs.

Arthropod FMRFamide-like Peptide (FalLP) Signaling

In arthropods, FaLPs primarily act through GPCRs to modulate intracellular calcium levels,
which in turn affects a wide range of physiological processes including muscle contraction,
circadian rhythms, and reproduction.[6]
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1. Tissue Homogenization

& Membrane Preparation

2. Incubation:
Membranes + Radioligand
(e.g., *¥°l-daYFnLRFamide)

+ Unlabeled Competitor

3. Rapid Vacuum Filtration
(GF/C filters)

4. Washing to Remove
Unbound Radioligand

1. Cell/Tissue Preparation

(e.g., cultured neurons)

2. Loading with a Calcium-Sensitive Dye
(e.g., Fura-2 AM, Fluo-4 AM)

5. Scintillation Counting
of Filter-Bound Radioactivity

6. Data Analysis:

Saturation or Competition
Binding Curves

3. Establish Baseline Fluorescence

4. Application of FMRFamide
or FaRPs

5. Time-Lapse Fluorescence Imaging

6. Data Analysis:

Quantification of Fluorescence Changes
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1. Culture Cells Expressing

the FMRFamide Receptor

2. Pre-incubation with
Phosphodiesterase Inhibitor (e.g., IBMX)

l

3. Stimulation with FMRFamide
or FaRPs (+ Forskolin for Gi)

4. Cell Lysis

5. cAMP Detection using a
Competitive Immunoassay (e.g., HTRF, ELISA)

l

6. Data Analysis:
Quantification of CAMP Levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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